Cas no 1356089-38-7 ((E)-2-(4-((2-Cyanovinyl)sulfonyl)phenyl)-2-methylpropanoic acid)

• Product Name: (E)-2-(4-((2-Cyanovinyl)sulfonyl)phenyl)-2-methylpropanoic acid
• CAS No: 1356089-38-7
• MF: C₁₃H₁₃NO₄S
• MW: 279.31162238121
• MDL: MFCD18207207
• CID: 1030009
• PubChem ID: 57393982
• Update Time: 2025-05-20

(E)-2-(4-((2-Cyanovinyl)sulfonyl)phenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-((2-Cyanovinyl)sulfonyl)phenyl)-2-methylpropanoic acid
• 2-[4-[(E)-2-cyanoethenyl]sulfonylphenyl]-2-methylpropanoic acid
• MFCD18207207
• AKOS025149253
• 2-{4-[(1E)-2-CYANOETH-1-ENE-1-SULFONYL]PHENYL}-2-METHYLPROPANOIC ACID
• 2-{4-[(E)-2-Cyanoethenesulfonyl]phenyl}-2-methylpropanoic acid
• 2-(4-(2-cyanoethenesulfonyl)phenyl)-2-methylpropanoic acid
• KXIUDNVQBXMHAA-YCRREMRBSA-N
• SCHEMBL12477653
• F88199
• DTXSID50725418
• (E)-2-(4-((2-Cyanovinyl)sulfonyl)phenyl)-2-methylpropanoicacid
• 2-[4-((E)-2-Cyano-ethenesulfonyl)-phenyl]-2-methyl-propionic acid
• AKOS016845572
• 1356089-38-7
• (E)-2-(4-(2-cyanovinylsulfonyl)phenyl)-2-methylpropanoic acid
• CHEMBL1958384

• MDL： MFCD18207207
• Inchi： 1S/C13H13NO4S/c1-13(2,12(15)16)10-4-6-11(7-5-10)19(17,18)9-3-8-14/h3-7,9H,1-2H3,(H,15,16)/b9-3+
• InChI Key： KXIUDNVQBXMHAA-YCRREMRBSA-N
• SMILES： S(/C=C/C#N)(C1C=CC(=CC=1)C(C(=O)O)(C)C)(=O)=O

Computed Properties

• Exact Mass: 279.05652907g/mol
• Monoisotopic Mass: 279.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 104Ų

Additional information on (E)-2-(4-((2-Cyanovinyl)sulfonyl)phenyl)-2-methylpropanoic acid

Chemical Profile of (E)-2-(4-((2-Cyanovinyl)sulfonyl)phenyl)-2-methylpropanoic Acid (CAS No. 1356089-38-7)

The compound (E)-2-(4-((2-cyanovinyl)sulfonyl)phenyl)-2-methylpropanoic acid, identified by its CAS number 1356089-38-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention for its potential applications in drug development and biochemical research. The presence of a 2-cyanovinyl substituent and a sulfonyl group in its phenyl ring contributes to its unique chemical properties, making it a subject of intense study among researchers.

In recent years, the exploration of heterocyclic compounds with functionalized aromatic rings has led to the discovery of novel pharmacophores with therapeutic efficacy. The structure of (E)-2-(4-((2-cyanovinyl)sulfonyl)phenyl)-2-methylpropanoic acid incorporates elements that are known to interact favorably with biological targets, such as enzymes and receptors. This has prompted investigations into its potential as an intermediate in the synthesis of bioactive molecules. The compound's ability to modulate biological pathways makes it a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in fine chemical synthesis. The incorporation of the 2-cyanovinyl moiety into the phenyl ring introduces a high degree of reactivity, which can be leveraged to form complex molecular architectures. Additionally, the sulfonyl group enhances the compound's solubility and stability, making it more amenable to various chemical transformations. These characteristics have positioned this molecule as a valuable tool in the development of new pharmaceutical agents.

Current research in the field of organic chemistry has focused on optimizing synthetic routes to improve yield and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient production processes for complex molecules like (E)-2-(4-((2-cyanovinyl)sulfonyl)phenyl)-2-methylpropanoic acid. These innovations not only reduce costs but also minimize environmental impact, aligning with global efforts towards sustainable chemical manufacturing. The application of computational chemistry techniques has further facilitated the design and optimization of synthetic pathways, enhancing the overall efficiency of drug discovery programs.

In the realm of pharmacology, the biological activity of (E)-2-(4-((2-cyanovinyl)sulfonyl)phenyl)-2-methylpropanoic acid is being thoroughly examined. Preliminary studies suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory and metabolic disorders. The specific interactions between the molecule and biological targets are being elucidated through structural biology approaches, including X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies aim to provide insights into the mechanisms of action and identify potential therapeutic applications.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are identified and evaluated. By leveraging large datasets and predictive models, researchers can accelerate the process of identifying promising candidates like (E)-2-(4-((2-cyanovinyl)sulfonyl)phenyl)-2-methylpropanoic acid. These computational tools help in predicting biological activity, optimizing molecular properties, and designing experiments with greater precision. Such advancements are crucial for meeting the growing demand for novel therapeutics in an increasingly complex medical landscape.

Furthermore, the role of this compound in interdisciplinary research is becoming increasingly evident. Its unique structural features make it a valuable scaffold for designing molecules with tailored properties. By modifying specific functional groups, researchers can explore a wide range of biological activities, from anti-inflammatory to anticancer effects. This flexibility underscores the importance of having versatile building blocks like (E)-2-(4-((2-cyanovinyl)sulfonyl)phenyl)-2-methylpropanoic acid in pharmaceutical development pipelines.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. The ability to rationally modify molecular structures based on biological insights has led to the development of more targeted therapies. The compound's potential as a precursor for next-generation drugs is being explored through collaborative efforts between academia and industry. Such partnerships foster innovation and ensure that promising candidates like (E)-2-(4-((2-cyanovinyl)sulfonyl)phenyl)-2-methylpropanoic acid reach clinical evaluation.

In conclusion, the compound (CAS No. 1356089-38-7) represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new possibilities for its use in drug development, highlighting its importance as a research tool and future therapeutic agent. As advancements in synthetic methods and computational biology continue to emerge, compounds like this will play an increasingly vital role in addressing global health challenges.